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Compound of Interest

Compound Name: 1-(Cyanoacetyl)piperidine

Cat. No.: B085081

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for 1-
(Cyanoacetyl)piperidine (CAS No: 15029-30-8), a compound utilized in chemical synthesis.
Due to its potential hazards, strict adherence to the following protocols is essential to ensure
the safety of laboratory personnel and the integrity of research.

Chemical and Physical Properties

1-(Cyanoacetyl)piperidine, with the molecular formula CsH12N20, is a piperidine derivative.[1]
[2] Its structural and physical properties are summarized below.
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Property Value Source

Molecular Weight 152.19 g/mol [1]
3-oxo-3-piperidin-1-

IUPAC Name o [1]
ylpropanenitrile
N-(2-Cyanoacetyl)piperidine,

Synonyms (e-Cy -y)p.p- [2][3]
1-Cyanoacetylpiperidine

Appearance White powder [4]

Melting Point/Range

9 °F / -13 °C (for Piperidine)

[5]

Boiling Point/Range

223 °F / 106 °C (for Piperidine)

[5]

Density

0.862 g/cm? (at 68 °F / 20 °C

for Piperidine)

[5]

Hazard Identification and Classification

1-(Cyanoacetyl)piperidine is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following hazard

statements based on available data.[1]

GHS Hazard ] ]
Hazard Class Pictogram Signal Word
Statement
o H302: Harmful if )
Acute Toxicity, Oral Warning
swallowed
H312: Harmful in
Acute Toxicity, Dermal ) _ Warning
contact with skin
Skin H315: Causes skin ]
: o N Warning
Corrosion/Irritation irritation
Serious Eye H319: Causes serious ]
- . Warning
Damage/Eye Irritation eye irritation
Acute Toxicity, H332: Harmful if _
_ _ Warning
Inhalation inhaled
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Hazard Relationship Diagram

Health Effects

Causes Serious Eye Irritation

Routes of Exposure

Eye Causes SkKin Irritation
1—(Cyanoacetyl)pip/edd‘1ﬁe Dermal Harmful in Contact with Skin
//

Harmful if Inhaled
Ingestion Harmful if Swallowed

N\

;

1-(Cyanoacetyl)piperidine

:

Inhalation

Click to download full resolution via product page
Caption: Relationship between exposure routes and health hazards.

Toxicology Data

The following toxicological data has been reported for 1-(Cyanoacetyl)piperidine or related
compounds. It is important to note that this information may not be exhaustive.
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) Exposure
Test Species Route Value . Source
Time
LD50 Rabbit Dermal 276 mg/kg - [6]
LC50 Mouse Inhalation 6,000 mg/m3 2h [6]
S ) Severe skin
Skin Irritation Rabbit Dermal o 24h [6]
irritation
o ) Severe eye
Eye Irritation Rabbit Ocular o 24h [6]
irritation

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

Due to the hazardous nature of 1-(Cyanoacetyl)piperidine, a stringent set of protocols for
handling and personal protection must be followed.

Engineering Controls

» Ventilation: All work with 1-(Cyanoacetyl)piperidine should be conducted in a well-
ventilated area, preferably within a chemical fume hood.[7][8] Local exhaust ventilation
should be used to control airborne concentrations.

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[9]

Personal Protective Equipment (PPE)

A comprehensive suite of PPE is mandatory for all personnel handling this compound.
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles or Face Shield

Must be worn at all times. A
face shield provides additional
protection against splashes.[7]
[8][10]

Skin Protection

Disposable Nitrile Gloves

Double-gloving is
recommended. Change gloves
frequently and immediately if

contaminated.[11]

Lab Coat or Gown

A disposable, long-sleeved
gown that closes in the back is

required.[11]

Shoe Covers

Disposable shoe covers
should be worn to prevent

tracking of contaminants.[12]

Respiratory Protection

N95 Respirator or Higher

A properly fit-tested N95
respirator is the minimum
requirement.[7][11] For large-
scale operations or in case of
ventilation failure, a
NIOSH/MSHA or European
Standard EN 136 approved

respirator should be used.[8]

Safe Handling Workflow
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1. Assess Risks

Preparation:
- Verify fume hood function
- Assemble all necessary materials
- Don appropriate PPE

2. Proceed with Caution

Weighing and Transfer:

- Conduct within fume hood
- Use spark-proof tools

- Minimize dust generation

3. Execute Experiment

Reaction Setup:
- Keep reaction vessel closed
- Maintain constant ventilation

4. Post-Experiment

Cleanup and Decontamination:
- Decontaminate all surfaces
- Dispose of waste in labeled containers

Doffing PPE:
- Remove PPE in designated area
- Follow proper doffing procedure

6. Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-(Cyanoacetyl)piperidine.
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First Aid Measures

In the event of exposure, immediate action is critical.

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. Consult a physician

immediately.[6][8]

Skin Contact

Immediately wash off with soap and plenty of
water. Remove all contaminated clothing. Seek

immediate medical attention.[6][7]

Eye Contact

Rinse cautiously with water for at least 15
minutes, including under the eyelids. Remove
contact lenses if present and easy to do.
Continue rinsing and call a physician

immediately.[6][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a POISON CENTER

or doctor immediately.[6][8]

First Aid Decision Tree
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Exposure Occurs

Identify Route of Exposure

Inhalation

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air. Remove contaminated clothing. Rinse with water for 15 mins. Rinse mouth.
Administer artificial respiration if needed. Wash with soap and water. Remove contact lenses. Do NOT induce vomiting.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision tree for first aid procedures following exposure.

Storage and Disposal

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[6][7] Store
away from incompatible materials such as acids and strong oxidizing agents.[8] Containers
that have been opened must be carefully resealed and kept upright to prevent leakage.[6]
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» Disposal: Dispose of this material and its container as hazardous waste.[6] Contact a
licensed professional waste disposal service.[6] Do not allow the product to enter drains.[6]
All local, state, and federal environmental regulations must be observed.[6]

Fire-Fighting Measures

» Extinguishing Media: Use "alcohol" foam, carbon dioxide, or dry chemical for small fires. For
large fires, use water spray, fog, or foam.[6] Do not use a water jet.[6]

e Hazardous Decomposition Products: Thermal decomposition may produce oxides of carbon
(CO, CO2) and nitrogen (NO, NO2).[6][8]

o Special Procedures: Firefighters should wear positive pressure self-contained breathing
apparatus (SCBA) and full turnout gear.[6] Use water spray to cool unopened containers.[6]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including
respiratory protection, splash goggles, a full suit, boots, and gloves.[6] Ensure adequate
ventilation and remove all sources of ignition.[6]

o Containment and Cleanup: Prevent further leakage or spillage if safe to do so. Contain the
spill with inert absorbent material (e.g., sand, earth, vermiculite).[4] Collect the absorbed
material into a suitable container for disposal.[4] Do not let the product enter drains.[6]

This guide is intended to provide a comprehensive overview of the safety and handling
precautions for 1-(Cyanoacetyl)piperidine. It is not a substitute for a thorough risk
assessment and adherence to all applicable institutional and regulatory guidelines. Always
consult the most recent Safety Data Sheet (SDS) before working with this or any other
hazardous chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-_Cyanoacetyl_piperidine
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Cyanoacetyl_piperidine
https://webbook.nist.gov/cgi/cbook.cgi?ID=C15029308
https://www.chemicalbook.com/price-india/1-CYANOACETYLPIPERIDINE.htm
https://www.chemicalbook.com/price-india/1-CYANOACETYLPIPERIDINE.htm
https://www.lobachemie.com/lab-chemical-msds/MSDS-CYANOACETAMIDE-CASNO-107-91-03114-EN.aspx
https://www.sigmaaldrich.com/US/en/sds/sial/104094
https://www.peptide.com/custdocs/MSDS%20CXZ080%20Piperidine.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20532~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2002:56:59~~1-(Cyanoacetyl
https://www.fishersci.at/store/msds?partNumber=10164342&countryCode=AT&language=en
https://www.jubilantingrevia.com/uploads/files/446msds_Piperidine.pdf
https://dem.ri.gov/sites/g/files/xkgbur861/files/2023-05/7b_1.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2S_4R_1_1R_1_4_Chlorophenyl_4_methylpentyl_2_4_trifluoromethyl_phenyl_piperidine_4_acetic_acid.pdf
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.benchchem.com/product/b085081#safety-and-handling-precautions-for-1-cyanoacetyl-piperidine
https://www.benchchem.com/product/b085081#safety-and-handling-precautions-for-1-cyanoacetyl-piperidine
https://www.benchchem.com/product/b085081#safety-and-handling-precautions-for-1-cyanoacetyl-piperidine
https://www.benchchem.com/product/b085081#safety-and-handling-precautions-for-1-cyanoacetyl-piperidine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085081?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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